Cas no 1806473-79-9 (1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one
• CAS No: 1806473-79-9
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4972952
• Update Time: 2025-08-04

1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO2/c1-2-15-10-3-4-11(13)8(6-10)5-9(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： KHMHTASVWYEBNN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=C(C=1)OCC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one

1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one (CAS No. 1806473-79-9) stands out as a fascinating molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its systematic name or CAS number, has garnered significant attention in both academic and industrial research due to its unique structure and potential uses in various fields.

The molecular structure of 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one is characterized by a ketone group attached to a substituted phenyl ring and a bromine atom. The phenyl ring is further substituted with a chlorine atom at the 2-position and an ethoxy group at the 5-position, creating a complex yet stable aromatic system. This arrangement not only imparts the compound with distinct electronic properties but also makes it a valuable precursor in organic synthesis.

Recent studies have highlighted the importance of 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine atom and ethoxy group on the phenyl ring contribute to the compound's reactivity, making it an ideal candidate for various substitution reactions.

In addition to its role in drug discovery, this compound has found applications in agrochemicals and materials science. Its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of advanced materials, such as polymers and coatings, which exhibit enhanced stability and performance under harsh conditions.

From a synthetic perspective, 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent halogenation. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for large-scale applications.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Furthermore, its solubility in organic solvents makes it suitable for use in various chemical processes, including chromatography and crystallization.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one. Quantum mechanical calculations have revealed that the compound's aromaticity plays a crucial role in its reactivity, particularly in electrophilic substitution reactions. These findings have been instrumental in guiding the design of new synthetic pathways for related compounds.

In conclusion, 1-Bromo-3-(2-chloro-5-ethoxyphenyl)propan-2-one (CAS No. 1806473799) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of this molecule's potential, its role in advancing science and technology is expected to grow significantly.